molecular formula C11H13NO6S B8542197 4-(2-Methoxycarbonyl-ethylsulfamoyl)-benzoic acid

4-(2-Methoxycarbonyl-ethylsulfamoyl)-benzoic acid

Cat. No.: B8542197
M. Wt: 287.29 g/mol
InChI Key: KNADDCPTVZSGSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Methoxycarbonyl-ethylsulfamoyl)-benzoic acid is a useful research compound. Its molecular formula is C11H13NO6S and its molecular weight is 287.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO6S

Molecular Weight

287.29 g/mol

IUPAC Name

4-[(3-methoxy-3-oxopropyl)sulfamoyl]benzoic acid

InChI

InChI=1S/C11H13NO6S/c1-18-10(13)6-7-12-19(16,17)9-4-2-8(3-5-9)11(14)15/h2-5,12H,6-7H2,1H3,(H,14,15)

InChI Key

KNADDCPTVZSGSW-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCNS(=O)(=O)C1=CC=C(C=C1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

It is obtained by reacting 4-chlorosulfonyl-benzoic acid (1 eq) with H-βAla-OMe×HCl in CH2Cl2 using diisopropylethylamine (2 eq) as base. After 30 minutes at room temperature the reaction mixture is extracted with water and the organic layer is dried over Na2SO4. Removal of the solvent gives the title compound.
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